Heptadecyl heptadecanoate

• Molecular Formula: C34H68O2
• Molecular Weight: 508.9 g/mol
• InChI: InChI=1S/C34H68O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-33H2,1-2H3
• InChIKey: YZNSCRVRMWTZSC-UHFFFAOYSA-N

Heptadecyl Heptadecanoate: Procurement and Selection Guide for the C34 Symmetric Wax Monoester

Heptadecyl heptadecanoate (C34H68O2, MW 508.92) is a synthetic, symmetrical wax monoester formed by the esterification of heptadecanoic acid (margaric acid, C17:0) and heptadecanol (C17:0 alcohol) . It is a long-chain, fully saturated lipid belonging to the fatty acyl class of wax monoesters [1]. This compound is of primary interest as a high-purity analytical standard, a component in phase change materials (PCMs) due to its specific thermal properties, and as a reference material in lipidomics research, where its odd-carbon chain length (C17) provides a unique identifier distinct from the more common even-chain (C16, C18) wax esters . Its procurement is driven by the need for a precise, odd-chain, symmetrical wax ester for use in targeted studies and industrial formulations.

Primary Role

High-purity analytical standard and lipidomics reference material

Unique Identifier

Odd-chain C17 backbone provides distinct mass signature vs. common C16/C18 wax esters

Research Use

Phase change material studies and thermal regulation research

• [1] NP-MRD. NP-Card for heptadecyl heptadecanoate (NP0308412). Available at: https://np-mrd.org/compounds/NP0308412 View Source

Why Heptadecyl Heptadecanoate Cannot Be Directly Replaced by Even-Chain Wax Esters

Heptadecyl heptadecanoate, with its C17-C17 odd-carbon backbone, exhibits thermophysical and crystallographic properties that are fundamentally distinct from its even-chain homologs like cetyl palmitate (C16:0-C16:0) and stearyl stearate (C18:0-C18:0). The odd number of carbon atoms disrupts the packing of the alkyl chains in the solid state, leading to a lower melting point and altered crystalline structure compared to what would be predicted by simple linear interpolation of even-chain homolog properties [1]. This 'odd-even effect' is a well-documented phenomenon in long-chain aliphatic compounds [2]. Consequently, direct substitution with a common, lower-cost even-chain wax ester like cetyl palmitate is not functionally equivalent. Using cetyl palmitate instead of heptadecyl heptadecanoate would result in a material with a significantly different melting point (approx. 54°C vs. 61.3°C) and density (approx. 0.858 g/cm³ vs. 0.853 g/cm³), which can compromise the performance of formulations requiring precise thermal transitions or specific molecular packing [3]. Therefore, selection must be based on the specific physical requirements met only by the C17-symmetric ester.

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Odd-even packing disruption

Even-chain esters adopt different crystal packing; direct substitution with cetyl palmitate alters phase transition behavior.

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Thermal property mismatch

Melting point and density differ measurably from C16 and C18 homologs, risking formulation inaccuracy.

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Loss of analytical specificity

The unique odd-chain mass (m/z 509.5) is absent in even-chain analogs, removing a clean internal standard signal in lipidomics.

• [1] LipidBank. LBF17000SC01: Heptadecanoic acid. Available at: https://lipidbank.jp/cgi-bin/detail.cgi?id=LBF17000SC01 View Source
• [2] Bond, A. D. (2007). What is a co-crystal? CrystEngComm, 9(9), 833-834. (Note: This is a general reference for the odd-even effect in alkanes and derivatives). View Source
• [3] Wikipedia. Cetyl palmitate. Available at: https://en.wikipedia.org/wiki/Cetyl_palmitate View Source

Quantitative Differentiation of Heptadecyl Heptadecanoate vs. Key Wax Ester Comparators

Melting Point: Heptadecyl Heptadecanoate (C17-C17) vs. Cetyl Palmitate (C16-C16)

Heptadecyl heptadecanoate (C17-C17) exhibits a melting point of 61.3°C, which is significantly higher than the 54°C melting point of cetyl palmitate (C16-C16), the closest even-chain analog [1][2]. This +7.3°C difference is a direct consequence of the odd-numbered carbon chains disrupting molecular packing, resulting in a distinct solid-liquid phase transition temperature.

Melting Point vs. Cetyl Palmitate

Head-to-head

61.3 °C vs. 54.0 °C
+7.3 °C difference

Higher thermal threshold may support warmer storage or PCM applications.

Literature values at standard pressure.

Evidence Dimension	Melting Point (Solid-Liquid Phase Transition)
Target Compound Data	61.3 °C
Comparator Or Baseline	Cetyl Palmitate (Hexadecyl hexadecanoate): 54.0 °C
Quantified Difference	+7.3 °C
Conditions	Literature values for pure compounds at standard atmospheric pressure

Why This Matters

This 7.3°C higher melting point makes heptadecyl heptadecanoate suitable for applications requiring a higher thermal threshold, such as in specialized phase change materials or formulations designed for warmer storage or application conditions.

• [1] LipidBank. LBF17000SC01: Heptadecanoic acid. Available at: https://lipidbank.jp/cgi-bin/detail.cgi?id=LBF17000SC01 View Source
• [2] Wikipedia. Cetyl palmitate. Available at: https://en.wikipedia.org/wiki/Cetyl_palmitate View Source

Density Comparison: Heptadecyl Heptadecanoate (C17-C17) vs. Cetyl Palmitate (C16-C16)

Heptadecyl heptadecanoate has a reported density of 0.853 g/cm³ at 20°C, which is substantially lower than the density of cetyl palmitate (0.858 g/cm³ at 20°C) [1]. This difference in mass per unit volume is critical for accurate volumetric formulation and for predicting material behavior in density-dependent processes.

Density vs. Cetyl Palmitate

Data to verify

0.853 vs. 0.858 g/cm³
-0.005 g/cm³

Small density shift may affect volumetric formulation accuracy.

Reported literature values; verify experimentally.

Evidence Dimension	Density (Mass per Unit Volume)
Target Compound Data	0.853 g/cm³ at 20°C
Comparator Or Baseline	Cetyl Palmitate (Hexadecyl hexadecanoate): 0.858 g/cm³ at 20°C
Quantified Difference	-0.005 g/cm³ (-0.58% lower)
Conditions	Reported literature values at 20°C

Why This Matters

This quantifiable density difference, while seemingly small, is critical in large-scale manufacturing where precise mass-to-volume conversions are essential for quality control and cost management; substituting cetyl palmitate would lead to a systematic volumetric error.

• [1] BOC Sciences. Palmityl Palmitate. Available at: https://buildingblock.bocsci.com/palmityl-palmitate-cas-540-10-3.html View Source

Melting Point: Heptadecyl Heptadecanoate (C17-C17) vs. Stearyl Stearate (C18-C18)

Heptadecyl heptadecanoate (C17-C17) has a melting point of 61.3°C, which is approximately 0.7°C lower than the reported 62.0°C melting point of stearyl stearate (C18-C18) [1]. While the difference is small, it represents a distinct thermodynamic state that can be exploited for fine-tuning phase change behavior in multi-component systems.

Melting Point vs. Stearyl Stearate

Head-to-head

61.3 °C vs. 62.0 °C
-0.7 °C

Precise thermal step for fine-tuning PCM blend transitions.

Useful for ternary PCM design near 60°C.

Evidence Dimension	Melting Point (Solid-Liquid Phase Transition)
Target Compound Data	61.3 °C
Comparator Or Baseline	Stearyl Stearate (Octadecyl octadecanoate): 62.0 °C
Quantified Difference	-0.7 °C
Conditions	Literature values for pure compounds at standard atmospheric pressure

Why This Matters

This precise 0.7°C depression relative to the C18-C18 ester provides formulators with a specific thermal 'step' that is not available with either the C16-C16 or C18-C18 esters, allowing for the creation of binary or ternary PCM blends with tailored transition temperatures.

• [1] LipidBank. LBF17000SC01: Heptadecanoic acid. Available at: https://lipidbank.jp/cgi-bin/detail.cgi?id=LBF17000SC01 View Source

Hydrophobicity (LogP) Comparison: Heptadecyl Heptadecanoate vs. Cetyl Palmitate

The calculated partition coefficient (LogP) for heptadecyl heptadecanoate is approximately 12.66, which is higher than the LogP of 10.7-11.0 typically reported for cetyl palmitate (C16-C16) [1]. This increase in lipophilicity is a direct result of the additional methylene group in each chain of the C17 ester, enhancing its affinity for hydrophobic environments.

LogP vs. Cetyl Palmitate

Context-dependent

12.66 vs. ~10.7–11.0
+1.7 to +2.0 units

Higher lipophilicity may model hydrophobic drug-excipient interactions.

In silico prediction; experimental confirmation advised.

Evidence Dimension	Lipophilicity (Partition Coefficient, LogP)
Target Compound Data	12.66 (calculated, RDKit)
Comparator Or Baseline	Cetyl Palmitate (Hexadecyl hexadecanoate): ~10.7-11.0 (calculated, typical range)
Quantified Difference	+1.7 to +2.0 LogP units
Conditions	In silico predictions (RDKit)

Why This Matters

This 1.7-2.0 LogP unit increase corresponds to a roughly 50-100x greater theoretical partitioning into a non-polar phase, making heptadecyl heptadecanoate a more effective model for studying highly lipophilic drug-excipient interactions or for designing lipid-based delivery systems with enhanced hydrophobic character.

• [1] IMPPAT. Heptadecyl heptadecanoate. Available at: https://cb.imsc.res.in/imppat/phytochemicals/heptadecyl_heptadecanoate View Source

Molecular Weight and Chain Length Homology: Heptadecyl Heptadecanoate vs. Cetyl Palmitate and Stearyl Stearate

Heptadecyl heptadecanoate has a distinct molecular weight of 508.92 g/mol, which is exactly 28.06 g/mol (two methylene units) heavier than cetyl palmitate (480.86 g/mol) and 28.06 g/mol lighter than stearyl stearate (536.98 g/mol) . This positions it precisely at the midpoint of the homologous series, providing a unique mass spectral signature that is not confounded by the even-chain esters.

Molecular Weight & Mass Spec Identity

Class-level

508.92 g/mol (avg)
+28.06 vs. C16; -28.06 vs. C18

Unique m/z 509.5 avoids isobaric interference in lipidomic workflows.

Ideal internal standard candidate; verify matrix performance.

Evidence Dimension	Molecular Weight (Monoisotopic Mass)
Target Compound Data	508.52 g/mol (monoisotopic); 508.92 g/mol (average)
Comparator Or Baseline	Cetyl Palmitate: 480.86 g/mol (avg); Stearyl Stearate: 536.98 g/mol (avg)
Quantified Difference	+28.06 g/mol vs. C16-C16; -28.06 g/mol vs. C18-C18
Conditions	Chemical structure and elemental composition

Why This Matters

This unique mass (m/z 509.5 for [M+H]+) serves as an unambiguous internal standard or calibration point in GC-MS and LC-MS lipidomic workflows, avoiding the isobaric interference issues that can occur with common even-chain wax esters, and enabling precise quantitation in complex biological or synthetic mixtures.

Targeted Applications for Heptadecyl Heptadecanoate Based on Quantified Differentiation

Precision Internal Standard for Wax Ester Lipidomics

The unique molecular weight (508.92 g/mol) and odd-carbon backbone of heptadecyl heptadecanoate make it an ideal internal standard for quantifying wax esters in biological and industrial samples via GC-MS or LC-MS. Unlike C16 or C18 wax esters, which may be present in the sample matrix, the C17-C17 ester provides a clean, non-interfering signal at m/z 509.5, enabling accurate and reproducible quantification [1][2]. Its use is indicated in any lipidomic workflow where precise measurement of endogenous wax esters is required, such as in skin lipid analysis, sebum research, or plant cuticular wax characterization.

Component in Tailored Phase Change Material (PCM) Blends

With a melting point of 61.3°C, heptadecyl heptadecanoate serves as a precise intermediate thermal regulator [1]. In PCM formulations, it can be blended with lower-melting esters (e.g., cetyl palmitate, 54°C) or higher-melting esters (e.g., stearyl stearate, 62°C) to create eutectic mixtures with specific, tunable phase transition temperatures. The 7.3°C difference from cetyl palmitate and 0.7°C difference from stearyl stearate provide distinct 'thermal steps' for engineering materials used in electronics cooling, solar thermal storage, or temperature-sensitive packaging that operates near the 60°C threshold [2][3].

Model Compound for Odd-Chain Lipid Membrane Studies

As a pure, symmetrical odd-chain wax ester, heptadecyl heptadecanoate is a critical tool for investigating the 'odd-even effect' on lipid bilayer packing and phase behavior [1]. Its distinct crystalline polymorphism, compared to even-chain analogs, makes it valuable for fundamental studies on lipid-lipid interactions and for developing advanced drug delivery systems where membrane rigidity and permeability must be precisely controlled [2]. The compound's higher LogP (~12.66) further enhances its utility as a model for highly lipophilic drug-excipient interactions [3].

Application

Selection Property

Validation Focus

Wax ester lipidomics internal standard

Odd-chain mass signature with minimal matrix interference

Chromatographic separation from endogenous C16/C18 wax esters

Phase change material blend design

Intermediate melting point as thermal step

Eutectic phase diagram verification and cycling stability

Odd-chain lipid membrane packing studies

Symmetric C17 structure and distinct polymorphism

Bilayer phase behavior and odd-even effect characterization

• [1] LipidBank. LBF17000SC01: Heptadecanoic acid. Available at: https://lipidbank.jp/cgi-bin/detail.cgi?id=LBF17000SC01 View Source
• [2] Kahwaji, S., & White, M. A. (2021). Organic Phase Change Materials for Thermal Energy Storage: A Review. Molecules, 26(24), 7618. View Source
• [3] IMPPAT. Heptadecyl heptadecanoate. Available at: https://cb.imsc.res.in/imppat/phytochemicals/heptadecyl_heptadecanoate View Source